Cas no 412021-98-8 (5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde)
412021-98-8 structure
Product Name:5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
CAS No:412021-98-8
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD12027461
CID:926692
PubChem ID:25219845
Update Time:2025-04-19
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxaldehyde,5-hydroxy-2-methyl-(9CI)
- 5-HYDROXY-2-METHYL-1H-INDOLE-3-CARBALDEHYDE
- S11513
- 2-methyl-3-formyl-5-hydroxyindole
- STK504698
- DB-349953
- DTXSID80649294
- 412021-98-8
- CS-0367142
- A873113
- AKOS006318227
- 5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
-
- MDL: MFCD12027461
- Inchi: 1S/C10H9NO2/c1-6-9(5-12)8-4-7(13)2-3-10(8)11-6/h2-5,11,13H,1H3
- InChI Key: VZXIOENIXSKBHV-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C(C=O)=C(C)N2
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09000
- LogP: 1.99440
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 038807-1g |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 1g |
$316.00 | 2023-09-09 | ||
| Matrix Scientific | 038807-500mg |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 500mg |
$189.00 | 2023-09-09 | ||
| TRC | H949403-5mg |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H949403-10mg |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H949403-50mg |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 50mg |
$ 95.00 | 2022-06-04 | ||
| Alichem | A199007929-1g |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Chemenu | CM125193-1g |
5-hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 95% | 1g |
$297 | 2021-08-05 | |
| Chemenu | CM125193-1g |
5-hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038807-1g |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 1g |
5136.0CNY | 2021-07-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038807-500mg |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde |
412021-98-8 | 500mg |
3072.0CNY | 2021-07-06 |
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
412021-98-8 (5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde) Related Products
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- 5416-80-8(2-Methyl-1H-indole-3-carbaldehyde)
- 4147-43-7(6-methoxy-2-methyl-1H-Indole-3-carboxaldehyde)
- 728024-59-7(2,6-Dimethyl-1H-indole-3-carbaldehyde)
- 6260-86-2(5-Methoxy-2-methyl-1H-indole-3-carbaldehyde)
- 54886-87-2(1H-Indole-2,3-dicarboxaldehyde)
- 61364-25-8(2,5-Dimethyl-1H-indole-3-carbaldehyde)
- 103987-28-6(2,3-Dimethyl-1H-indole-7-carbaldehyde)
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